Cas no 28319-72-4 (Androsta-3,5,9(11)-trien-17-one,3-methoxy- (8CI,9CI))
28319-72-4 structure
Product Name:Androsta-3,5,9(11)-trien-17-one,3-methoxy- (8CI,9CI)
CAS No:28319-72-4
MF:C20H26O2
MW:298.419246196747
CID:253098
PubChem ID:13037635
Update Time:2025-04-19
Androsta-3,5,9(11)-trien-17-one,3-methoxy- (8CI,9CI) Chemical and Physical Properties
Names and Identifiers
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- Androsta-3,5,9(11)-trien-17-one,3-methoxy- (8CI,9CI)
- ANDROSTA-3,5,9(11)-TRIEN-17-ONE, 3-METHOXY
- ZFQKEKFHIHHGSL-FVCZOJIISA-N
- (8S,10R,13S,14S)-3-methoxy-10,13-dimethyl-1,2,7,8,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-one
- Androsta-3,5,9(11)-trien-17-one,3-methoxy-(8CI,9CI)
- 3-Methoxyandrosta-3,5,9(11)-trien-17-one
- 3-methoxy-3,5,9(11)-androstatrien-17-one
- 28319-72-4
- SCHEMBL4982124
-
- Inchi: 1S/C20H26O2/c1-19-10-8-14(22-3)12-13(19)4-5-15-16-6-7-18(21)20(16,2)11-9-17(15)19/h4,9,12,15-16H,5-8,10-11H2,1-3H3/t15-,16-,19-,20-/m0/s1
- InChI Key: ZFQKEKFHIHHGSL-FVCZOJIISA-N
- SMILES: O=C1CC[C@H]2[C@@H]3CC=C4C=C(CC[C@]4(C)C3=CC[C@@]21C)OC
Computed Properties
- Exact Mass: 298.193280068g/mol
- Monoisotopic Mass: 298.193280068g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 1
- Complexity: 624
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 26.3Ų
Androsta-3,5,9(11)-trien-17-one,3-methoxy- (8CI,9CI) Related Literature
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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